Cas no 682803-04-9 (3-AMINO-3-(5-HYDROXYMETHYL-FURAN-2-YL)-PROPIONIC ACID)

3-AMINO-3-(5-HYDROXYMETHYL-FURAN-2-YL)-PROPIONIC ACID structure
682803-04-9 structure
Product Name:3-AMINO-3-(5-HYDROXYMETHYL-FURAN-2-YL)-PROPIONIC ACID
CAS No:682803-04-9
MF:C8H11NO4
MW:185.177242517471
CID:969834
PubChem ID:53417386
Update Time:2023-10-31

3-AMINO-3-(5-HYDROXYMETHYL-FURAN-2-YL)-PROPIONIC ACID Chemical and Physical Properties

Names and Identifiers

    • 3-AMINO-3-(5-HYDROXYMETHYL-FURAN-2-YL)-PROPIONIC ACID
    • 3-AMINO-3-(5-HYDROXYMETHYL-FURAN-2-YL)-PROPIONICACID
    • 3-Amino-3-(5-(hydroxymethyl)furan-2-yl)propanoic acid
    • 682803-04-9
    • AKOS006276618
    • 3-Amino-3-(5-hydroxymethyl-furan-2-yl)-propionic a
    • 3-AMINO-3-[5-(HYDROXYMETHYL)FURAN-2-YL]PROPANOIC ACID
    • DTXSID40697312
    • MDL: MFCD02653297
    • Inchi: 1S/C8H11NO4/c9-6(3-8(11)12)7-2-1-5(4-10)13-7/h1-2,6,10H,3-4,9H2,(H,11,12)
    • InChI Key: FIJDZTGKISHNGJ-UHFFFAOYSA-N
    • SMILES: O1C(CO)=CC=C1C(CC(=O)O)N

Computed Properties

  • Exact Mass: 185.06880783g/mol
  • Monoisotopic Mass: 185.06880783g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.7
  • Topological Polar Surface Area: 96.7Ų
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